Chloride ion
Chloride ion
Chloride is a halide anion formed when chlorine picks up an electron to form an an anion. It has a role as a human metabolite, an Escherichia coli metabolite and a cofactor. It is a halide anion and a monoatomic chlorine. It is a conjugate base of a hydrogen chloride.
Chloride is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Chloride Ion is a chlorine anion that forms the negatively charged part of certain salts, including sodium and hydrogen chloride salts, and is an essential electrolyte located in all body fluids responsible for maintaining acid/base balance, transmitting nerve impulses and regulating fluid in and out of cells.
Chloride is a metabolite found in or produced by Saccharomyces cerevisiae.
Inorganic compounds derived from hydrochloric acid that contain the Cl- ion.
See also: Potassium Chloride (active moiety of); Sodium Chloride (active moiety of); Calcium Chloride (is active moiety of) ... View More ...
Chloride is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Chloride Ion is a chlorine anion that forms the negatively charged part of certain salts, including sodium and hydrogen chloride salts, and is an essential electrolyte located in all body fluids responsible for maintaining acid/base balance, transmitting nerve impulses and regulating fluid in and out of cells.
Chloride is a metabolite found in or produced by Saccharomyces cerevisiae.
Inorganic compounds derived from hydrochloric acid that contain the Cl- ion.
See also: Potassium Chloride (active moiety of); Sodium Chloride (active moiety of); Calcium Chloride (is active moiety of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
155522-09-1
VCID:
VC21127358
InChI:
InChI=1S/ClH/h1H/p-1
SMILES:
[Cl-]
Molecular Formula:
Cl-
Molecular Weight:
35.45 g/mol
Chloride ion
CAS No.: 155522-09-1
Cat. No.: VC21127358
Molecular Formula: Cl-
Molecular Weight: 35.45 g/mol
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Specification
| Description | Chloride is a halide anion formed when chlorine picks up an electron to form an an anion. It has a role as a human metabolite, an Escherichia coli metabolite and a cofactor. It is a halide anion and a monoatomic chlorine. It is a conjugate base of a hydrogen chloride. Chloride is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Chloride Ion is a chlorine anion that forms the negatively charged part of certain salts, including sodium and hydrogen chloride salts, and is an essential electrolyte located in all body fluids responsible for maintaining acid/base balance, transmitting nerve impulses and regulating fluid in and out of cells. Chloride is a metabolite found in or produced by Saccharomyces cerevisiae. Inorganic compounds derived from hydrochloric acid that contain the Cl- ion. See also: Potassium Chloride (active moiety of); Sodium Chloride (active moiety of); Calcium Chloride (is active moiety of) ... View More ... |
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| CAS No. | 155522-09-1 |
| Molecular Formula | Cl- |
| Molecular Weight | 35.45 g/mol |
| IUPAC Name | chloride |
| Standard InChI | InChI=1S/ClH/h1H/p-1 |
| Standard InChI Key | VEXZGXHMUGYJMC-UHFFFAOYSA-M |
| SMILES | [Cl-] |
| Canonical SMILES | [Cl-] |
| Melting Point | -101 °C |
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